4-butoxy-N-(2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)benzamide

• IUPAC Name: 4-butoxy-N-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]benzamide
• InChI: InChI=1S/C23H26N2O3/c1-3-4-13-28-20-9-7-17(8-10-20)22(26)24-12-11-19-15-18-6-5-16(2)14-21(18)25-23(19)27/h5-10,14-15H,3-4,11-13H2,1-2H3,(H,24,26)(H,25,27)
• InChI Key: MLKYVBBSYUEJLV-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NCCC2=CC3=C(C=C(C=C3)C)NC2=O
• Molecular Formula: C23H26N2O3
• Molecular Weight: 378.5 g/mol

Description

4-butoxy-N-(2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)benzamide is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields.

Scientific Research Applications

Novel Sigma-2 Receptor Probes

The development of radiolabeled benzamide analogues, such as [3H]N-[4-(3,4-dihydro-6,7-dimethoxyisoquinolin-2(1H)-yl)butyl]-2-methoxy-5-methylbenzamide, has significantly contributed to the study of sigma-2 receptors in vitro. These compounds, due to their high affinity and selectivity, serve as useful ligands for understanding the role of sigma-2 receptors in various physiological processes and potential therapeutic applications (Xu et al., 2005).

Regioselective Reactions in Medicinal Chemistry

The regioselectivity of N-ethylation reactions of N-benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide highlights the synthetic versatility and biological relevance of 4-oxoquinoline derivatives. These reactions are crucial for creating compounds with antibacterial and antiviral activities, underscoring the importance of quinoline derivatives in medicinal chemistry (Batalha et al., 2019).

Fluorescent Chemosensors

A fluorescent chemosensor based on 1,8-Naphthalimide derivatives has been developed for detecting cobalt(II) ions in living cells. This chemosensor utilizes turn-on fluorescence enhancement for sensitive and selective detection, demonstrating the potential of benzamide analogues in environmental monitoring and biological applications (Liu et al., 2019).

Mass Spectrometry and Fragmentation Studies

The fragmentation patterns of N-linked carbohydrates derivatized at the reducing terminus, including compounds related to benzamide derivatives, provide insights into the structure and function of biological molecules. These studies are essential for understanding complex biological processes and developing analytical techniques (Harvey, 2000).

Sigma-2 Receptor Imaging Agents

Fluorine-18-labeled benzamide analogues have shown promise as imaging agents for the sigma-2 receptor status of solid tumors using positron emission tomography (PET). These compounds exhibit high tumor uptake and favorable tumor-to-normal tissue ratios, highlighting their potential in cancer diagnosis and treatment monitoring (Tu et al., 2007).